Cas no 946243-84-1 (2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 946243-84-1
• MF: C₂₁H₁₆F₂N₂O₃
• MW: 382.360152244568
• CID: 5515862
• Update Time: 2025-08-05

2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

• Inchi： 1S/C21H16F2N2O3/c22-15-5-1-6-16(23)19(15)20(26)24-14-9-8-13-4-2-10-25(17(13)12-14)21(27)18-7-3-11-28-18/h1,3,5-9,11-12H,2,4,10H2,(H,24,26)
• InChI Key： KACDJOMJFYLTKY-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C1=CC=CO1)=O)(=O)C1=C(F)C=CC=C1F

Additional information on 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Introduction to 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946243-84-1)

The compound 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide, identified by its CAS number 946243-84-1, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in drug discovery and development. The presence of both difluoro and furan substituents in its molecular framework contributes to its distinct chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into a molecule can significantly alter its pharmacokinetic properties, including bioavailability, metabolic stability, and binding affinity. In the case of 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide, the difluoro group enhances its lipophilicity and resistance to enzymatic degradation, which are critical factors for drug efficacy. Additionally, the furan moiety contributes to the molecule's ability to interact with biological targets in a specific manner.

The core structure of this compound consists of a tetrahydroquinoline scaffold, which is a well-known pharmacophore in the development of bioactive molecules. Tetrahydroquinolines have been extensively studied for their potential in treating various diseases, including neurological disorders and cancer. The benzamide moiety further extends the compound's biological activity by providing a hydrogen bond acceptor site that can interact with receptor proteins. This dual functionality makes 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide a versatile candidate for further exploration.

Current research in this area has focused on understanding the molecular interactions between this compound and its target proteins. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate the binding mechanisms. Preliminary findings suggest that the difluoro and furan substituents play a crucial role in stabilizing the binding interface between the compound and its target receptors. This insight has guided the optimization of analogs with improved potency and selectivity.

The synthesis of 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to ensure high yields and purity. The use of fluorinating agents and furan-based intermediates is critical in constructing the desired molecular framework. These synthetic strategies align with contemporary trends in green chemistry, emphasizing sustainable and efficient production processes.

In vitro studies have demonstrated the potential of this compound as an inhibitor of various enzymes and receptors implicated in diseases such as inflammation and cancer. The unique combination of structural features allows it to modulate multiple biological pathways simultaneously. For instance, its ability to interact with both nuclear receptors and cell surface receptors has been observed in early-stage trials. This broad-spectrum activity makes it an attractive candidate for further development into a therapeutic agent.

The pharmacokinetic profile of 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide is another area of active investigation. Researchers are employing advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to study its metabolism and excretion pathways. These studies aim to identify any potential liabilities that could affect its clinical efficacy or safety profile. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and minimizing side effects.

Future directions in the research of this compound include exploring its potential in preclinical models of disease. Animal studies will provide valuable insights into its therapeutic efficacy and toxicity profiles before human trials can be initiated. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate these efforts by leveraging complementary expertise and resources.

The development of novel pharmaceuticals relies heavily on innovative chemical entities like 2,6-difluoro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 946243-84-1). Its unique structural features offer a promising starting point for designing next-generation drugs with improved efficacy and reduced side effects. As research progresses，this compound is poised to make significant contributions to the field of medicinal chemistry，ultimately benefiting patients worldwide.